Cas no 2228919-16-0 (1-1-(thiophen-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(thiophen-3-yl)cyclopropylethan-1-one
• CAS No: 2228919-16-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 5929855
• PubChem ID: 165838934
• Update Time: 2025-06-13

1-1-(thiophen-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(3-thienyl)cyclopropyl]-
• 1-1-(thiophen-3-yl)cyclopropylethan-1-one
• EN300-1835699
• 2228919-16-0
• 1-[1-(thiophen-3-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C9H10OS/c1-7(10)9(3-4-9)8-2-5-11-6-8/h2,5-6H,3-4H2,1H3
• InChI Key： VJRSIYDLWVVSDK-UHFFFAOYSA-N
• SMILES： C(=O)(C1(C2C=CSC=2)CC1)C

Computed Properties

• Exact Mass: 166.04523611g/mol
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 259.9±23.0 °C(Predicted)

Additional information on 1-1-(thiophen-3-yl)cyclopropylethan-1-one

Introduction to 1-1-(thiophen-3-yl)cyclopropylethan-1-one (CAS No. 2228919-16-0)

1-1-(thiophen-3-yl)cyclopropylethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228919-16-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ketone features a unique structural motif combining a thiophene ring with a cyclopropyl side chain, making it a promising candidate for further exploration in drug discovery and molecular pharmacology. The compound's distinct architecture suggests potential interactions with biological targets, particularly in the context of developing novel therapeutic agents.

The thiophene moiety is a well-known scaffold in medicinal chemistry, widely recognized for its role in various bioactive molecules. Thiophenes are prevalent in natural products and synthetic drugs due to their ability to modulate biological pathways through binding to specific receptors or enzymes. The presence of the cyclopropyl group introduces rigidity to the molecular structure, which can influence both the physical properties and the binding affinity of the compound. This combination of structural elements makes 1-1-(thiophen-3-yl)cyclopropylethan-1-one an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurological disorders. The structural features of 1-1-(thiophen-3-yl)cyclopropylethan-1-one suggest potential applications in these areas. For instance, the thiophene ring may interact with thioredoxin reductase or other redox-active enzymes, which are implicated in cancer cell proliferation and survival. Additionally, the cyclopropyl group could enhance binding stability by introducing steric constraints that improve receptor affinity.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Researchers have demonstrated that thiophene derivatives can exhibit potent biological activity across multiple therapeutic categories. The synthesis and characterization of 1-1-(thiophen-3-yl)cyclopropylethan-1-one have opened new avenues for exploring its pharmacological potential. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict possible interactions between this compound and biological targets.

The chemical synthesis of 1-1-(thiophen-3-yl)cyclopropylethan-1-one involves multi-step reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cyclization reactions, cross-coupling processes, and functional group transformations. The use of palladium-catalyzed reactions has been particularly effective in constructing the desired carbon-carbon bonds between the thiophene and cyclopropyl moieties. These synthetic approaches align with modern pharmaceutical manufacturing standards, ensuring scalability for future preclinical and clinical studies.

From a medicinal chemistry perspective, the structural diversity offered by 1-1-(thiophen-3-yl)cyclopropylethan-1-one allows for systematic modifications to optimize its pharmacological properties. For example, substituents can be introduced at various positions on the thiophene ring or along the cyclopropyl side chain to fine-tune solubility, metabolic stability, and target specificity. Such modifications are essential for developing lead compounds that exhibit favorable pharmacokinetic profiles.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests that thiophene-based molecules may also play a role in neurodegenerative diseases, such as Alzheimer's and Parkinson's disorders. The ability of thiophenes to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) drug development. Further investigation into the neuropharmacological effects of 1-1-(thiophen-3-yl)cyclopropylethan-1-one could uncover novel therapeutic strategies.

In conclusion, 1-1-(thiophen-3-yl)cyclopropylethan-1-one (CAS No. 2228919-16-0) represents a structurally unique compound with promising applications in pharmaceutical research. Its combination of a thiophene ring and a rigid cyclopropyl moiety positions it as a valuable scaffold for developing innovative therapeutic agents. Ongoing studies aim to elucidate its biological activity and explore its potential in treating various diseases. As research progresses, this compound may contribute significantly to advancements in drug discovery and molecular medicine.